Cas no 2680824-77-3 (tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate
• CAS No: 2680824-77-3
• MF: C₁₆H₁₇ClN₂O₃
• MW: 320.770783185959
• CID: 5635608
• PubChem ID: 165924659
• Update Time: 2025-05-26

tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-chloro-2-(1H-pyrrole-2-carbonyl)phenyl]carbamate
• EN300-28293967
• 2680824-77-3
• tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate

• Inchi： 1S/C16H17ClN2O3/c1-16(2,3)22-15(21)19-12-7-6-10(17)9-11(12)14(20)13-5-4-8-18-13/h4-9,18H,1-3H3,(H,19,21)
• InChI Key： NZJRTQZIYUIXGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1=CC=CN1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.0927701g/mol
• Monoisotopic Mass: 320.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate (CAS No. 2680824-77-3)

The compound tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate, identified by its CAS No. 2680824-77-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrole carbonyl moiety and tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate has surged, driven by advancements in precision medicine and targeted therapies. This compound's chlorophenyl and pyrrole components are often explored for their role in enhancing molecular binding affinity, a hot topic in computational chemistry and AI-driven drug design. Users frequently search for terms such as "pyrrole derivatives in drug development" or "carbamate-protected intermediates," reflecting its relevance in modern research.

The synthesis of CAS No. 2680824-77-3 involves multi-step organic reactions, with emphasis on regioselective functionalization and protecting group strategies. Its tert-butyl group, for instance, is critical for stability during synthetic processes, a detail often queried in forums like "how to optimize tert-butyl protection in synthesis." Additionally, its chloro-substituted aromatic ring offers versatility for further derivatization, aligning with trends in fragment-based drug discovery.

From an industrial perspective, tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate is manufactured under stringent GMP conditions to meet the needs of contract research organizations (CROs) and pharmaceutical innovators. Quality control metrics, such as HPLC purity and residual solvent levels, are frequently discussed in procurement contexts. Searches for "suppliers of CAS 2680824-77-3" or "scalable synthesis of pyrrole carbamates" highlight its commercial importance.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its chlorinated aromatic component necessitates careful handling, a topic addressed in "green chemistry approaches for chlorophenyl intermediates." Researchers are increasingly exploring catalytic methods to reduce waste, reflecting broader sustainability trends in chemical synthesis.

In summary, tert-butyl N-4-chloro-2-(1H-pyrrole-2-carbonyl)phenylcarbamate (CAS No. 2680824-77-3) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span medicinal chemistry, material science, and beyond, making it a focal point for both academic and industrial inquiries. As search trends evolve, so too does the interest in optimizing its synthesis and expanding its therapeutic potential.